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Compound of Interest

Compound Name: Dowfax 2A1

Cat. No.: B1170145

Dowfax 2A1: A Technical Guide for Research
Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dowfax 2A1, an anionic surfactant, with
a focus on its applications in research and development. This document outlines its core
technical specifications, explores its utility in common research methodologies, and provides a
detailed experimental protocol for a key application.

Core Technical Data

Dowfax 2A1 is an alkyldiphenyloxide disulfonate, known for its excellent solubility and stability
in a wide range of conditions, including acidic, alkaline, and oxidizing environments.[1] Its
chemical structure and properties make it a versatile tool for researchers in various fields.

The quantitative properties of Dowfax 2A1 are summarized in the table below for easy
reference.
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Property Value

Chemical Name Alkyldiphenyloxide Disulfonate

Disodium Lauryl Phenyl Ether Disulfonate,

Synenyms Sodium Alkyl Diphenyl Oxide Disulfonate
CAS Number 119345-04-9, 7757-82-6
Appearance Liquid, amber/yellow
Actives 45 wt% in water

pH (10% agq. solution) 8.0-10.5

Viscosity (at 25°C) 131.8 - 145 cP

Relative Density (at 25°C) 1.12-1.16 g/mL

Boiling Point 100 °C (212 °F)
Freezing Point 4 °C (39 °F)

Solubility in Water Completely miscible
Surface Tension (1 wt% actives) 34 dynes/cm

Critical Micelle Concentration (in 0.1M NaCl at

0.007 g/100
25°C) g

Research Application: Emulsion Polymerization

A primary application of Dowfax 2A1 in research is as a surfactant in emulsion polymerization.
[1] This process is a type of free-radical polymerization that is widely used to produce a variety
of polymers, often in the form of a stable aqueous dispersion known as a latex. Emulsion
polymerization is a key technique for synthesizing materials with applications in coatings,
adhesives, and even in the formulation of drug delivery vehicles.

In this process, Dowfax 2A1 acts as an emulsifier, stabilizing droplets of a water-insoluble
monomer in a continuous aqueous phase. The surfactant molecules form micelles, which are
microscopic aggregates where the polymerization is initiated by a water-soluble initiator. The
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resulting polymer chains are contained within these micelles, which grow into larger, stable
polymer particles.

The key advantages of using a surfactant like Dowfax 2A1 in emulsion polymerization include:

o Excellent Stability: It maintains its effectiveness in the presence of strong acids, bases, and
electrolytes, providing robust performance across a range of reaction conditions.

o Particle Size Control: The concentration and type of surfactant can influence the size and
size distribution of the resulting polymer particles, a critical parameter in many applications.

e High Molecular Weight Polymers: Emulsion polymerization can produce polymers with very
high molecular weights at a fast polymerization rate.

Experimental Protocol: Laboratory-Scale Emulsion
Polymerization of a Styrene-Butadiene Copolymer

The following is a representative protocol for the synthesis of a styrene-butadiene rubber (SBR)
latex using Dowfax 2A1 as the emulsifier. This protocol is based on the general principles of
emulsion polymerization and is intended as a starting point for laboratory research.

Materials:

o Styrene (monomer)

o Butadiene (monomer)

o Dowfax 2A1 (surfactant)

o Potassium persulfate (initiator)

« tert-Dodecyl mercaptan (chain transfer agent)
e Deionized water (continuous phase)

¢ Nitrogen gas
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o Reaction vessel (e.g., a jacketed glass reactor) equipped with a mechanical stirrer,
condenser, and nitrogen inlet/outlet.

Procedure:

e Reactor Setup: The reaction vessel is charged with deionized water and Dowfax 2A1. The
mixture is stirred continuously to ensure complete dissolution of the surfactant.

 Inert Atmosphere: The reactor is purged with nitrogen gas for at least 30 minutes to remove
any dissolved oxygen, which can inhibit the polymerization reaction. A gentle, continuous
flow of nitrogen is maintained throughout the experiment.

e Monomer and Chain Transfer Agent Addition: The styrene monomer and tert-dodecyl
mercaptan are added to the reactor. The mixture is stirred to form an emulsion.

o Temperature Control: The temperature of the reaction mixture is raised to the desired
reaction temperature (e.g., 50-70°C) using a circulating water bath.

e Initiation of Polymerization: A solution of potassium persulfate in deionized water is prepared
and added to the reactor to initiate the polymerization. The butadiene monomer is then fed
into the reactor at a controlled rate.

o Reaction Monitoring: The reaction is allowed to proceed for several hours. Samples may be
withdrawn periodically to monitor the conversion of the monomers and the properties of the
resulting latex.

o Termination and Cooling: Once the desired conversion is reached, the reaction is terminated
by cooling the reactor to room temperature.

o Characterization: The resulting latex can be characterized for properties such as particle
size, molecular weight of the polymer, and solid content.

Visualizations

The following diagrams illustrate the logical workflow of the experimental protocol and a
simplified representation of the emulsion polymerization mechanism.
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Caption: Experimental workflow for laboratory-scale emulsion polymerization.
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Caption: Simplified mechanism of emulsion polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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